4-(4-Piperidinyl)thieno[3,2-c]pyridine

• Molecular Formula: C12H14N2S
• Molecular Weight: 218.32 g/mol
• IUPAC Name: 4-piperidin-4-ylthieno[3,2-c]pyridine
• InChI: InChI=1S/C12H14N2S/c1-5-13-6-2-9(1)12-10-4-8-15-11(10)3-7-14-12/h3-4,7-9,13H,1-2,5-6H2
• InChI Key: ZZDDRMQNTFIZOF-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=NC=CC3=C2C=CS3

Description

4-(4-Piperidinyl)thieno[3,2-c]pyridine is a useful research compound. Its molecular formula is C12H14N2S and its molecular weight is 218.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 0.57 g of the product obtained in Step F in 4 ml of HCl (SN) is heated at reflux for 12 hours and then cooled, washed with ether, rendered basic by the addition of 20% sodium hydroxide solution and extracted with dichloromethane. Drying, filtration and concentration of the organic phase under reduced pressure, followed by chromatography on silica gel (CH2Cl2/MeOH/NH4OH: 90/10/1), enables the expected product to be isolated.